5-(chloromethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole
Overview
Description
5-(Chloromethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole (CMTP) is a synthetic organic molecule that is gaining increasing attention in the scientific and medical research community. The compound is a pyrazole derivative and is composed of two fused aromatic rings, with a methyl group and a chlorine atom attached to the pyrazole ring. CMTP has been studied for its unique properties and potential applications in a variety of fields, including medicinal chemistry, biochemistry, and pharmaceuticals.
Scientific Research Applications
Synthesis and Characterization
5-(chloromethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole is involved in the synthesis of various compounds with potential therapeutic applications. For instance, it is used in the synthesis of bis-pyrazolyl-thiazoles and thiazolone derivatives, showing promise as anti-tumor agents against hepatocellular carcinoma cell lines (Gomha, Edrees, & Altalbawy, 2016).
Functionalization and Derivatives
The compound plays a key role in creating functionalized side chains and varying substituents, useful in making ligands for potential applications in chemistry and pharmacology. This functionalization process is crucial for developing new compounds with desired properties (Grotjahn et al., 2002).
Antitumor and Antidepressant Activities
Various derivatives of this compound have been synthesized and evaluated for their antitumor and antidepressant activities. These include thiophene-based azo dyes and carbothioamides, which have shown promising results in reducing tumor growth and depressive symptoms, respectively (Gouda et al., 2016) (Mathew, Suresh, & Anbazhagan, 2014).
Fungicidal Activity
Compounds derived from this compound have been tested for their fungicidal properties, particularly against rice sheath blight, a major disease in rice cultivation. These studies contribute to the development of new agricultural fungicides (Chen, Li, & Han, 2000).
Anticancer Properties
Novel thiazolo[3,2-a]pyrimidine derivatives containing the pyrazole group synthesized from this compound have been tested for their anticancer activities, showing significant potential as therapeutic agents (Jin, 2015).
Antibacterial Applications
Several derivatives of this compound have been synthesized and tested for their antibacterial properties, contributing to the development of new antimicrobial agents (Al-Smaisim, 2012).
Mechanism of Action
Target of Action
Thiophene derivatives have been reported to exhibit a wide range of biological activities .
Mode of Action
It is known that thiophene derivatives can interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Thiophene derivatives have been reported to influence several biological pathways .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability .
Result of Action
Thiophene derivatives have been reported to exhibit a range of biological activities .
Action Environment
Environmental factors can significantly impact the action of a compound .
properties
IUPAC Name |
5-(chloromethyl)-1-methyl-3-thiophen-3-ylpyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2S/c1-12-8(5-10)4-9(11-12)7-2-3-13-6-7/h2-4,6H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFVBCLOUCLWDCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CSC=C2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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